Cas no 2188733-54-0 (Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone)

• Product Name: Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone
• CAS No: 2188733-54-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5409649
• Update Time: 2025-10-19

Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone

• Inchi： 1S/C12H19N3O2/c1-2-11(16)14-8-4-10(5-9-14)15-7-3-6-13-12(15)17/h2,10H,1,3-9H2,(H,13,17)
• InChI Key： BOUCYOYCAYDFAT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(=O)C=C)CC2)CCCN1

Experimental Properties

• Density: 1.162±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.9±30.0 °C(Predicted)
• pka: 14.35±0.20(Predicted)

Additional information on Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone

Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone: A Comprehensive Overview

The compound CAS No. 2188733-54-0, known as Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Recent studies have highlighted the importance of understanding the molecular structure of Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone in relation to its functional properties. The molecule consists of a pyrimidinone ring fused with a piperidine moiety, which contributes to its stability and reactivity. The presence of the 2-propenoyl group further enhances its chemical versatility, making it a valuable compound for synthetic chemists.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions, including cyclization and substitution processes. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties.

The synthesis of Tetrahydro-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-2(1H)-pyrimidinone involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments are particularly significant for industries relying on large-scale production of complex organic molecules.

In terms of physical properties, this compound exhibits a melting point range that makes it suitable for various thermal applications. Its solubility characteristics also play a crucial role in determining its utility in different chemical systems. For example, its moderate solubility in polar solvents facilitates its use in reaction media where controlled dissolution is required.

The application of Tetrahydro-1-[1-(1-oxy... (continued)